molecular formula C11H18BrN B8664586 Trimethyl-((3-methylphenyl)methyl)azanium bromide CAS No. 21949-11-1

Trimethyl-((3-methylphenyl)methyl)azanium bromide

Cat. No.: B8664586
CAS No.: 21949-11-1
M. Wt: 244.17 g/mol
InChI Key: YMZWUHBBOTVKHM-UHFFFAOYSA-M
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Description

Trimethyl-((3-methylphenyl)methyl)azanium bromide is a useful research compound. Its molecular formula is C11H18BrN and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

21949-11-1

Molecular Formula

C11H18BrN

Molecular Weight

244.17 g/mol

IUPAC Name

trimethyl-[(3-methylphenyl)methyl]azanium;bromide

InChI

InChI=1S/C11H18N.BrH/c1-10-6-5-7-11(8-10)9-12(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1

InChI Key

YMZWUHBBOTVKHM-UHFFFAOYSA-M

Canonical SMILES

CC1=CC(=CC=C1)C[N+](C)(C)C.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A] 3-Methylbenzyl bromide (24.64 g, 1.33×10−1 mol, Aldrich) is dissolved in 221 g of diethyl ether in a 500 ml round bottomed flask. A 33% (w/w) solution of trimethylamine in methanol (35.80 g, 2.00×10−1 mol, Acros) is added all at once, forming a precipitate almost immediately. The reaction mixture is allowed to stir overnight at room temperature and is then filtered and washed three times with diethyl ether. The resulting powder is dried in a vacuum oven overnight to obtain 3-methylbenzyl trimethylammonium bromide.
Quantity
24.64 g
Type
reactant
Reaction Step One
Quantity
221 g
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
35.8 g
Type
reactant
Reaction Step Two

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